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Introduction

Barium-140 (Ba-140) is a radioactive fission product that can be released into the environment
from nuclear reactor operations and nuclear weapons testing. Due to its chemical similarity to
calcium and strontium, Ba-140 can be readily incorporated into biological systems, including
the food chain, posing a potential health risk to humans.[1] Therefore, the rapid and accurate
determination of Ba-140 activity in food and environmental samples is crucial for environmental
monitoring and public health protection.[2] Ba-140 has a half-life of 12.752 days and decays via
beta emission to Lanthanum-140 (La-140), which in turn is a short-lived, strong gamma emitter
with a half-life of 1.678 days.[3][4][5] The presence of Ba-140 is often identified by measuring
the gamma emissions of its daughter, La-140, after secular equilibrium has been reached.[1]

This document provides detailed protocols for the determination of Ba-140 activity in various
sample matrices, including sample preparation, radiochemical separation, and measurement
by gamma-ray spectrometry and liquid scintillation counting.

Principle of the Method
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The overall method involves several key stages:

o Sample Collection and Preparation: Samples are collected and processed to a form suitable
for analysis. This typically involves drying, ashing to remove organic matter, and acid
digestion to bring the radionuclides into solution.[2][6][7]

» Radiochemical Separation: Barium is chemically separated from the sample matrix and other
interfering radionuclides. A common technique is cation exchange chromatography, which
effectively separates barium from most major matrix elements and isobaric interferences like
lanthanum and cerium.[8][9][10]

e Source Preparation: The separated barium is prepared for counting. For gamma
spectrometry, this may involve precipitation and transfer to a standard geometry. For liquid
scintillation counting, the sample is mixed with a scintillation cocktail.

e Radioactivity Measurement: The activity of Ba-140 is determined using a suitable radiation
detector.

o Gamma-Ray Spectrometry: This techniqgue measures the characteristic gamma rays
emitted by the daughter nuclide, La-140. High-purity germanium (HPGe) detectors are
preferred for their high resolution.[11][12]

o Liquid Scintillation Counting (LSC): This method detects the beta particles emitted directly
by Ba-140. It is a highly sensitive technique, especially for pure beta emitters.[13][14]

» Data Analysis: The activity of Ba-140 in the original sample is calculated based on the
measured counts, detector efficiency, chemical recovery, and sample mass.

Data Presentation

Table 1: Nuclear Decay Data for Ba-140 and La-140
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Major Gamma

. . Major Beta
Nuclide Half-Life Decay Mode Energy (keV)
Energy (MeV) .

(Intensity)

Ba-140 12.752 days|[3] B- 1.047[4] 537.3 (24.4%)
328.8 (20.5%),
487.0 (45.5%),

La-140 1.678 days[5] B- 1.69 (complex) 815.8 (23.5%),
1596.5 (95.4%)
[12]

Table 2: Typical Minimum Detectable Activity (MDA) for Ba-140
. MDA (Bg/kg or
Sample Matrix Method Reference
BqllL)

Beef Gamma Spectrometry  0.57 [12]

Liquid Milk Gamma Spectrometry  0.52 [15]

Milk Powder Gamma Spectrometry  0.11 [15]

Water Gamma Spectrometry  ~0.03 (Gross ) [11]

Note: MDAs are dependent on detector efficiency, background, sample size, and counting time.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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